Cas no 10117-38-1 (Potassium sulfite)

• Product Name: Potassium sulfite
• CAS No: 10117-38-1
• MF: K₂O₃S
• MW: 158.25980091095
• MDL: MFCD00148074
• CID: 86322
• PubChem ID: 24884361
• Update Time: 2025-04-18

Potassium sulfite Chemical and Physical Properties

Names and Identifiers

• potassium sulfite
• POTASSIUM SULPHITE
• dipotassiumsulfite
• potassiumsulfite(k2so3)
• Potassiumsulfite,anhydrous
• Sulfurousacid,dipotassiumsalt
• Potassium sulfite solution
• PotassiumSulphiteAnhydrous
• POTASSIUMSULFITE,POWDER
• Kaliumsulfit
• Potassium sulfide anhydrous
• Potassium sulfite(IV)
• Potassium suphite
• PotassiuM ferrocyanide trihydrate
• Potassium sulfide
• Potassium sulfide an
• Sulfurous acid, dipotassium salt
• dipotassium sulfite
• Potassium sulfite,anhydrous
• potassiumsulphite
• Sulfurous acid,dipotassium salt
• Potassium sulfite ,95%
• Potassiumsulfite
• 015KZC652E
• Sulfurous acid, potassium salt (1:2)
• Potassium sulfite, 90%, pure
• Potassium sulfite (K2SO3)
• dipotassium ion sulfite
• Potassium sulfite, 90%
• KSC492K0P
• Sulfurous acid, potassium salt
• 2K.SO3
• BHZRJJOHZFYXTO-UHFFFAOYSA-L
• 5207AF
• POTASSIUM SULFITE [INCI]
• POTASSIUM SULFITE [MI]
• HSDB 5052
• POTASSIUM SULFITE [FCC]
• E-225
• DIPOTASSIUM SULPHITE
• DTXSID80889532
• Potassium sulfite, SAJ first grade, >=95.0%
• 10117-38-1
• E225
• POTASSIUM SULFITE [HSDB]
• DTXCID701028785
• INS NO.225
• Q417109
• dipotassium;sulfite
• INS-225
• UNII-015KZC652E
• AKOS015915915
• EC 233-321-1
• EINECS 233-321-1
• MFCD00011387
• Potassium sulfite

• MDL： MFCD00148074
• Inchi： 1S/2K.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
• InChI Key： BHZRJJOHZFYXTO-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 157.88400
• Monoisotopic Mass: 157.884228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.4

Experimental Properties

• Color/Form: White odorless coarse powder.
• Density: 158.26g/mol
• Melting Point: 912°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.40000
• LogP: -0.13840
• Sensitiveness: Sensitive to humidity and light
• Solubility: Soluble in water (1g/3.5m1). Insoluble in ethanol
• Merck: 13,7761

Potassium sulfite Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-31
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfites
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds